Cas no 85953-41-9 (1H-Indole-2-sulfonamide)

• Product Name: 1H-Indole-2-sulfonamide
• CAS No: 85953-41-9
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD18809113
• CID: 877688
• PubChem ID: 14256301
• Update Time: 2025-05-23

1H-Indole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-sulfonamide
• 1H-Indole-2-sulfonamide(9CI)
• RYMYQAMZUWJAEO-UHFFFAOYSA-N
• CHEMBL162064
• SCHEMBL32895
• BS-51052
• EN300-1989103
• 85953-41-9
• BDBM50406338
• indolesulfonamide
• 1H-Indole-2-sulfonic acid amide
• MFCD18809113
• indole sulfonamide
• E76678
• DTXSID30558089
• DB-291409

• MDL： MFCD18809113
• Inchi： 1S/C8H8N2O2S/c9-13(11,12)8-5-6-3-1-2-4-7(6)10-8/h1-5,10H,(H2,9,11,12)
• InChI Key： RYMYQAMZUWJAEO-UHFFFAOYSA-N
• SMILES： S(C1=CC2C=CC=CC=2N1)(N)(=O)=O

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-2-sulfonamide

Introduction to 1H-Indole-2-sulfonamide (CAS No. 85953-41-9)

1H-Indole-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 85953-41-9, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a structural motif widely recognized for its biological activity and pharmaceutical relevance. The sulfonamide functional group appended to the indole core introduces unique chemical properties, making it a valuable scaffold for drug discovery and development.

The indole ring system, characterized by a benzene-like structure with an incorporated nitrogen atom, is a cornerstone in natural product chemistry and drug design. Numerous bioactive molecules, including neurotransmitters, hormones, and pharmaceutical agents, feature the indole moiety. Among these, 1H-Indole-2-sulfonamide has emerged as a promising candidate due to its structural versatility and potential therapeutic applications.

The sulfonamide group (-SO₂NH₂) is another critical pharmacophore that enhances the bioactivity of 1H-Indole-2-sulfonamide. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of the indole and sulfonamide moieties in this compound suggests a dual-action mechanism, which could be exploited for synergistic therapeutic effects. Recent studies have highlighted the sulfonamide derivatives as key players in modulating enzyme activity and receptor interactions, making them attractive for drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of 1H-Indole-2-sulfonamide derivatives. These computational approaches allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large chemical libraries. Such innovations have positioned 1H-Indole-2-sulfonamide as a focal point in modern drug discovery efforts.

In vitro studies have demonstrated that 1H-Indole-2-sulfonamide exhibits notable inhibitory effects on various target enzymes and receptors. For instance, research indicates that this compound may interfere with the activity of enzymes involved in metabolic pathways relevant to cancer progression. Additionally, its interaction with specific protein targets suggests potential applications in neurodegenerative diseases and inflammatory conditions. These findings underscore the compound's therapeutic promise and justify further exploration.

The synthesis of 1H-Indole-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to enhance yield and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating preclinical studies. Recent patents and scientific literature highlight novel synthetic strategies that have improved the accessibility of this compound.

Preclinical investigations have provided preliminary insights into the pharmacokinetic properties of 1H-Indole-2-sulfonamide. These studies focus on assessing absorption, distribution, metabolism, excretion (ADME), and toxicity profiles to evaluate its suitability for clinical development. The compound's solubility profile and stability under physiological conditions are critical factors that influence its formulation as an oral or injectable drug. Further studies are underway to optimize these parameters for improved bioavailability.

The role of 1H-Indole-2-sulfonamide in modulating immune responses has also been explored recently. Research suggests that sulfonamide derivatives can interact with immune cells and cytokine pathways, potentially offering therapeutic benefits in autoimmune diseases and infections. The indole moiety further contributes to its immunomodulatory activity by influencing neurotransmitter signaling pathways. This dual mechanism presents an exciting avenue for developing novel immunotherapies.

Collaborative efforts between academic institutions and pharmaceutical companies have intensified interest in 1H-Indole-2-sulfonamide as a drug candidate. Open innovation models are fostering interdisciplinary research to uncover new applications for this compound. By leveraging expertise from chemistry, biology, pharmacology, and computational science, researchers aim to translate laboratory findings into tangible therapeutic solutions.

The future prospects of 1H-Indole-2-sulfonamide are bright, with ongoing research focused on expanding its therapeutic applications. Investigational new drug (IND) applications may soon be submitted for promising derivatives entering clinical trials. Regulatory agencies are closely monitoring advancements in sulfonamide-based therapeutics due to their historical success in treating bacterial infections and their emerging potential in chronic diseases.

In conclusion,1H-Indole-2-sulfonamide (CAS No. 85953-41-9) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features combined with recent scientific discoveries position it as a cornerstone compound for future drug development initiatives. As research continues to uncover new mechanisms of action and synthetic strategies,1H-Indole-2-sulfonamide is poised to play a pivotal role in addressing unmet medical needs across multiple disease areas.